Cas no 64818-37-7 (Hept-6-en-1-yl methanesulfonate)

• Product Name: Hept-6-en-1-yl methanesulfonate
• CAS No: 64818-37-7
• MF: C₈H₁₆O₃S
• MW: 192.275841712952
• CID: 1089700
• PubChem ID: 12385579
• Update Time: 2025-05-20

Hept-6-en-1-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Hept-6-en-1-yl methanesulfonate
• hept-6-enyl methanesulfonate
• A923731
• DB-297629
• DTXSID80495713
• AKOS015852439
• 64818-37-7
• Hept-6-en-1-ylmethanesulfonate

• MDL： MFCD17014880
• Inchi： 1S/C8H16O3S/c1-3-4-5-6-7-8-11-12(2,9)10/h3H,1,4-8H2,2H3
• InChI Key： GEPCNXOXMSQWCH-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCC=C

Computed Properties

• Exact Mass: 192.08201554g/mol
• Monoisotopic Mass: 192.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Hept-6-en-1-yl methanesulfonate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Hept-6-en-1-yl methanesulfonate

Hept-6-en-1-yl methanesulfonate (CAS No. 64818-37-7): A Comprehensive Overview

Hept-6-en-1-yl methanesulfonate, with the chemical formula C₉H₁₄O₃S, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, identified by its unique CAS No. 64818-37-7, has garnered attention due to its versatile applications and structural properties. The molecule consists of a heptadiene backbone substituted with a methanesulfonate group, making it a valuable intermediate in synthetic chemistry and drug development.

The structural integrity of Hept-6-en-1-yl methanesulfonate is characterized by its double bond at the 6th carbon position and the presence of a methanesulfonate moiety at the 1st carbon. This configuration imparts unique reactivity, making it a preferred choice for various chemical transformations. The methanesulfonate group, specifically, is known for its stability and ability to participate in nucleophilic substitution reactions, which are pivotal in the synthesis of more complex molecules.

In recent years, the compound has found relevance in the development of novel pharmaceuticals. Its dual functionality as both an electrophile and a nucleophile allows for diverse synthetic pathways. Researchers have leveraged these properties to develop new analogs with enhanced biological activity. For instance, derivatives of Hept-6-en-1-yl methanesulfonate have been explored as potential candidates for anti-inflammatory and anti-cancer agents.

The significance of this compound extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, Hept-6-en-1-yl methanesulfonate has been utilized as a precursor in the synthesis of herbicides and fungicides. Its ability to undergo various chemical modifications makes it an ideal candidate for creating compounds that can interact with biological targets in plants, thereby improving crop protection strategies.

Recent advancements in computational chemistry have further highlighted the potential of Hept-6-en-1-yl methanesulfonate. Molecular modeling studies have demonstrated its compatibility with various drug scaffolds, suggesting its role as a key intermediate in designing new therapeutic agents. These studies not only underscore its synthetic utility but also open new avenues for drug discovery.

The industrial production of Hept-6-en-1-yl methanesulfonate involves precise synthetic methodologies to ensure high yield and purity. Modern techniques such as catalytic hydrogenation and stereoselective reactions have been employed to optimize its synthesis. These methods not only enhance efficiency but also minimize environmental impact, aligning with global sustainability goals.

In conclusion, Hept-6-en-1-yl methanesulfonate (CAS No. 64818-37-7) is a multifaceted compound with broad applications across multiple industries. Its unique structural features and reactivity make it indispensable in pharmaceutical research, agrochemical development, and material science. As scientific understanding progresses, the potential uses of this compound are likely to expand further, solidifying its importance in modern chemistry.